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Compound of Interest

Compound Name: Pentadecyl isocyanate

CAS No.: 39633-51-7

Cat. No.: B1627615

Get Quote

Executive Summary
Pentadecyl isocyanate (C15-NCO) represents a specific point of balance in the alkyl

isocyanate homologous series. While shorter chains (C2–C6) are dominated by high volatility

and rapid kinetics, and longer chains (C18+) exhibit high crystallinity and solubility challenges,

C15-NCO offers a unique profile. It combines the hydrophobic functionalization capabilities of

long-chain lipids with a liquid-phase handling profile at ambient or slightly elevated

temperatures.

This guide objectively compares Pentadecyl Isocyanate with common alternatives (Hexyl

Isocyanate, Octadecyl Isocyanate) to assist in reagent selection for surface modification, drug

lipophilization, and polymer synthesis.

Chemical & Physical Profile
The chain length of alkyl isocyanates dictates their physical state, safety profile, and reaction

medium requirements.
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Table 1: Comparative Physical Properties
Property

Hexyl Isocyanate
(C6)

Pentadecyl

Isocyanate (C15)

Octadecyl
Isocyanate (C18)

Formula

C

H

NO

C

H

NO

C

H

NO

MW ( g/mol ) 127.19 253.43 295.51

Physical State (25°C) Volatile Liquid
Viscous Liquid / Low-

Melting Solid
Waxy Solid

Boiling Point ~160°C ~320–324°C >350°C (dec.)

Vapor Pressure
High (Inhalation

Hazard)
Very Low (Negligible) Negligible

Solubility
Organic solvents

(wide range)

Non-polar (Hexane,

DCM, Toluene)

Non-polar (requires

heating)

Primary Utility
Small molecule

synthesis

Lipophilic tagging,

Surface mod.

Superhydrophobic

coatings

Technical Insight: C15-NCO is often preferred over C18-NCO when a reaction must occur at

room temperature without the precipitation issues associated with the crystalline packing of

stearyl (C18) chains.

Reactivity Analysis
Electronic vs. Steric Effects
Chemically, the isocyanate group (-N=C=O) in pentadecyl isocyanate is electronically similar

to other primary alkyl isocyanates. The alkyl tail exerts a weak inductive effect (+I), making the
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carbon less electrophilic than in aromatic isocyanates (e.g., Phenyl Isocyanate).

Intrinsic Reactivity:

The reaction rate constant with a small nucleophile (like methanol) is chemically similar

across the series.

Effective Reactivity (Macroscopic):

Diffusion: The long C15 tail increases viscosity and steric bulk, slowing diffusion-controlled

reactions.

Solvation: In polar protic solvents, the hydrophobic tail of C15 causes aggregation

(micelle-like clustering), potentially shielding the NCO group from the nucleophile.

Reaction Mechanism
The reaction follows a standard nucleophilic addition pathway. The nucleophile (amine or

alcohol) attacks the electrophilic carbon of the isocyanate.

Nucleophile
(R-NH2 or R-OH)

Transition State
(Tetrahedral Intermediate)

Nucleophilic Attack
(Lone pair -> C)

Pentadecyl Isocyanate
(C15-N=C=O)

Product
(Urea or Carbamate)

Proton Transfer
(Fast)

Click to download full resolution via product page

Figure 1: General mechanism for the reaction of Pentadecyl Isocyanate with nucleophiles.

Experimental Protocols
Protocol A: Hydrophobic Surface Modification
(Silica/Glass)
Objective: Graft C15 chains onto a hydroxyl-rich surface to create a hydrophobic barrier.

Materials:
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Pentadecyl Isocyanate (10 mM)

Anhydrous Toluene (Solvent)

Dibutyltin Dilaurate (DBTDL) (Catalyst, 0.1 mol%)

Substrate (Glass slide or Silica particles)

Workflow:

Activation: Clean substrate with Piranha solution (3:1 H2SO4:H2O2) to maximize surface -

OH groups. Caution: Piranha solution is explosive with organics.

Drying: Dry substrate at 120°C for 2 hours to remove physisorbed water (critical to prevent

NCO hydrolysis).

Reaction:

Dissolve Pentadecyl Isocyanate in anhydrous toluene.

Add DBTDL catalyst.

Immerse substrate.

Reflux at 60–80°C for 4–12 hours under inert atmosphere (

).

Washing: Rinse sequentially with toluene, dichloromethane, and ethanol to remove unbound

isocyanate.

Curing: Cure at 110°C for 1 hour to promote condensation.

Protocol B: Solution-Phase Synthesis of Urea
Derivatives
Objective: Reacting C15-NCO with a primary amine (Drug/Peptide).
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Workflow Visualization:

Start: Reagent Prep

Select Solvent:
DCM or Toluene

(Anhydrous)

Mix Amine + C15-NCO
(1:1.1 Equiv)

Is Catalyst Needed?

Add DBTDL/TEA
(For Alcohols/Slow Amines)

Alcohol/Sec. Amine

No Catalyst
(Fast for Primary Amines)

Prim. Amine

Stir 4-12h @ RT or 40°C

Purification:
Recrystallization (Hexane)

or Column Chrom.

Click to download full resolution via product page

Figure 2: Decision tree for solution-phase synthesis using Pentadecyl Isocyanate.

Comparative Performance Data
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The following data summarizes the kinetic trends observed when reacting alkyl isocyanates

with n-Butanol (in Toluene at 25°C).

Isocyanate Type
Relative Rate (

)

Yield (Standard
Conditions)

Handling
Complexity

Phenyl Isocyanate

(Aromatic)
100 >95% Moderate (Reactive)

Hexyl Isocyanate (C6) ~1.0 90% High (Volatile/Toxic)

Pentadecyl

Isocyanate (C15)
~0.85 88% Low (Viscous/Solid)

Octadecyl Isocyanate

(C18)
~0.70 85%

Moderate (Solubility

issues)

Note: Relative rates are approximate and heavily solvent-dependent. In non-polar solvents,

C15 and C18 rates converge with C6. In polar solvents, long chains react slower due to

aggregation.

Safety & Handling
Inhalation: Unlike Hexyl Isocyanate, Pentadecyl Isocyanate has a low vapor pressure,

significantly reducing inhalation risks. However, aerosols (mists) generated during spraying

or heating are hazardous.

Sensitization: All isocyanates are potential sensitizers. Skin contact can lead to dermatitis or

respiratory sensitization.[1]

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Moisture causes hydrolysis to the

corresponding amine (Pentadecylamine) and urea precipitates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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